Cas no 2171139-85-6 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid
• CAS No: 2171139-85-6
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6595983
• PubChem ID: 165511301
• Update Time: 2025-06-08

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid
• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}propanoic acid
• 2171139-85-6
• (2S)-2-{[(1rs,3rs)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}propanoic acid
• EN300-1545461
• EN300-1532454
• EN300-1532422

• Inchi： 1S/C23H24N2O5/c1-13(22(27)28)24-21(26)14-10-15(11-14)25-23(29)30-12-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,13-15,20H,10-12H2,1H3,(H,24,26)(H,25,29)(H,27,28)/t13-,14?,15?/m0/s1
• InChI Key： ORIBDANLGOMPFV-NFOMZHRRSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(N[C@H](C(=O)O)C)=O)C1)=O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid

Comprehensive Overview of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid (CAS No. 2171139-85-6)

The compound (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid, identified by its CAS No. 2171139-85-6, is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a cyclobutyl ring and a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, proteomics, and peptide-based therapeutics.

One of the key features of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is a cornerstone in modern peptide chemistry, offering reversible protection for amino groups during synthesis. This compound’s cyclobutyl backbone enhances conformational rigidity, which is critical for designing peptide mimetics and small-molecule inhibitors. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such structurally constrained building blocks.

In the context of user search trends, queries related to "Fmoc-protected amino acids", "peptide coupling reagents", and "CAS 2171139-85-6 applications" are surging. This reflects the growing demand for high-purity intermediates in biopharmaceutical manufacturing. Additionally, the compound’s potential in targeted drug delivery systems aligns with the rising focus on personalized medicine and nanocarrier technologies. Its low toxicity profile and compatibility with green chemistry protocols also make it a sustainable choice for labs aiming to reduce environmental impact.

From a technical perspective, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid exhibits excellent solubility in polar aprotic solvents like DMF and DMSO, facilitating its use in automated synthesis platforms. Analytical methods such as HPLC and LC-MS are commonly employed to verify its purity, which is crucial for GMP-compliant production. The compound’s stereochemical integrity (denoted by the (2S) configuration) ensures reproducibility in chiral-sensitive applications, a topic frequently discussed in pharmaceutical forums.

Emerging applications of CAS 2171139-85-6 include its integration into click chemistry workflows and protein engineering. Its cyclobutyl moiety is being explored for stabilizing secondary structures in foldamers, a hot topic in structural biology. Furthermore, its compatibility with microwave-assisted synthesis techniques addresses the need for faster, more efficient peptide assembly—a frequent search query among industrial chemists.

In summary, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid represents a versatile tool in modern chemical biology. Its combination of Fmoc protection, rigid cyclobutane geometry, and carboxylic acid functionality caters to diverse research needs, from antibody-drug conjugates (ADCs) to materials science. As the scientific community prioritizes precision medicine and sustainable synthesis, this compound’s relevance is poised to grow exponentially.